Cas no 550369-26-1 (1-(methylsulfonyl)-1,4-diazepane)

• Product Name: 1-(methylsulfonyl)-1,4-diazepane
• CAS No: 550369-26-1
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD08444716
• CID: 1077025
• PubChem ID: 16227965
• Update Time: 2025-04-20

1-(methylsulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-1,4-diazepane hydrochloride
• 1-(methylsulfonyl)-1,4-diazepane
• 1-(methylsulfonyl)-1,4-diazepane(SALTDATA: HCl)
• 1-Methanesulfonyl-[1,4]diazepane
• ALBB-005861
• CTK7B4487
• MolPort-002-472-165
• SBB046604
• STK503574
• SureCN92545
• 1-methylsulfonyl-1,4-diazepane
• CS-0303712
• 1-(Methylsulfonyl)-1,4-diazepane, HCl
• DTXSID50585478
• EN300-40792
• 1-methanesulfonyl-1,4-diazepane
• 1-(Methylsulfonyl)homopiperazine
• AKOS000133833
• FS-5622
• SCHEMBL92545
• 550369-26-1
• 1-(Methanesulfonyl)-1,4-diazepane
• DB-005054
• MFCD08444716
• 1-(methylsulfonyl)-1,4-diazepane, AldrichCPR

• MDL： MFCD08444716
• Inchi： 1S/C6H14N2O2S/c1-11(9,10)8-5-2-3-7-4-6-8/h7H,2-6H2,1H3
• InChI Key： HWXMTJPGLBLECG-UHFFFAOYSA-N
• SMILES： S(C)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 178.07772
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41